Cas no 40546-45-0 (Ethyl 4-nitrobenzene-1-carboximidate hydrochloride)

• Product Name: Ethyl 4-nitrobenzene-1-carboximidate hydrochloride
• CAS No: 40546-45-0
• MF: C₉H₁₁ClN₂O₃
• MW: 230.648241281509
• MDL: MFCD14707301
• CID: 2620715
• PubChem ID: 12393363
• Update Time: 2025-04-21

Ethyl 4-nitrobenzene-1-carboximidate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-nitrobenzenecarboximidate hydrochloride (1:1)
• Ethyl p-nitrobenzimidate hydrochloride
• p-Nitrobenzimidoyl ethyl ether hydrochloride
• AKOS040767451
• SCHEMBL6556280
• Ethyl 4-nitrobenzene-1-carboximidate hydrochloride
• UFCWXDCMAFVBLL-UHFFFAOYSA-N
• 40546-45-0
• Ethyl 4-nitrobenzimidate hydrochloride
• MFCD14707301
• ethyl 4-nitrobenzenecarboximidate;hydrochloride

• MDL： MFCD14707301
• Inchi： 1S/C9H10N2O3.ClH/c1-2-14-9(10)7-3-5-8(6-4-7)11(12)13;/h3-6,10H,2H2,1H3;1H
• InChI Key： UFCWXDCMAFVBLL-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C1C=CC(=CC=1)[N+](=O)[O-])=N

Computed Properties

• Exact Mass: 230.0458199Da
• Monoisotopic Mass: 230.0458199Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Melting Point: 192-194 ºC